Cas no 2320465-64-1 (N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide
• CAS No: 2320465-64-1
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 5341943
• Update Time: 2025-10-29

N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((1H-1,2,4-triazol-1-yl)methyl)-N-(3,4-dimethoxybenzyl)azetidine-1-carboxamide
• N-[(3,4-dimethoxyphenyl)methyl]-3-(1,2,4-triazol-1-ylmethyl)azetidine-1-carboxamide
• N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide

• Inchi： 1S/C16H21N5O3/c1-23-14-4-3-12(5-15(14)24-2)6-18-16(22)20-7-13(8-20)9-21-11-17-10-19-21/h3-5,10-11,13H,6-9H2,1-2H3,(H,18,22)
• InChI Key： SLARJZQKBZFNAS-UHFFFAOYSA-N
• SMILES： O=C(NCC1C=CC(=C(C=1)OC)OC)N1CC(CN2C=NC=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• XLogP3: 0.7
• Topological Polar Surface Area: 81.5

Additional information on N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide

Recent Advances in the Study of N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide (CAS: 2320465-64-1)

N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide (CAS: 2320465-64-1) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential therapeutic applications, particularly in the areas of antifungal and anticancer drug development. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound's unique structure, featuring a triazole moiety and a dimethoxyphenyl group, has been shown to exhibit strong binding affinity to specific biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of fungal cytochrome P450 enzymes, making it a promising candidate for the treatment of resistant fungal infections. The study also highlighted its low cytotoxicity to human cells, suggesting a favorable safety profile.

In addition to its antifungal properties, recent research has explored the anticancer potential of N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The study utilized in vitro and in vivo models to demonstrate the compound's ability to induce apoptosis and inhibit tumor growth.

The synthesis of this compound has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which improved the overall yield and purity of the final product. This advancement is crucial for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability, and efforts are underway to develop prodrug formulations to enhance its absorption and distribution. Additionally, more comprehensive toxicology studies are needed to fully assess its safety profile.

In conclusion, N-(3,4-dimethoxyphenyl)methyl-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide represents a promising candidate for both antifungal and anticancer therapies. Ongoing research is focused on optimizing its pharmacological properties and advancing it through the drug development pipeline. The compound's unique mechanism of action and favorable preclinical data underscore its potential to address unmet medical needs in these therapeutic areas.